Cas no 1805107-11-2 (6-Amino-2-phenylpyridine-3-acetonitrile)

• Product Name: 6-Amino-2-phenylpyridine-3-acetonitrile
• CAS No: 1805107-11-2
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 4900929
• Update Time: 2025-05-25

6-Amino-2-phenylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-phenylpyridine-3-acetonitrile

• Inchi： 1S/C13H11N3/c14-9-8-11-6-7-12(15)16-13(11)10-4-2-1-3-5-10/h1-7H,8H2,(H2,15,16)
• InChI Key： LJWAMTTWNPTPEN-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(CC#N)C=1C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-2-phenylpyridine-3-acetonitrile

Introduction to 6-Amino-2-phenylpyridine-3-acetonitrile (CAS No. 1805107-11-2)

6-Amino-2-phenylpyridine-3-acetonitrile, with the chemical formula C₁₀H₈N₂, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound, identified by its CAS number 1805107-11-2, has garnered attention due to its versatile applications in the development of bioactive molecules. Its structural framework, featuring both an amino group and an acetonitrile substituent, makes it a valuable precursor for constructing more complex pharmacophores.

The relevance of 6-Amino-2-phenylpyridine-3-acetonitrile in contemporary research is underscored by its role in the synthesis of various therapeutic agents. Recent studies have highlighted its utility in the preparation of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine core, a common motif in biologically active compounds, contributes to the compound's interactions with biological targets, making it a focal point for medicinal chemists.

In particular, the amino group at the 6-position and the acetonitrile moiety at the 3-position provide distinct handles for further functionalization. This dual reactivity allows for the introduction of additional pharmacological groups, enabling the design of molecules with tailored properties. The synthesis of 6-Amino-2-phenylpyridine-3-acetonitrile typically involves multi-step organic transformations, including condensation reactions and cyclization processes, which highlight its synthetic versatility.

Recent advancements in computational chemistry have further enhanced the understanding of 6-Amino-2-phenylpyridine-3-acetonitrile's reactivity and potential applications. Molecular modeling studies suggest that this compound can serve as a scaffold for developing novel drugs by optimizing its binding affinity to specific enzymes or receptors. Such computational insights are crucial in accelerating the drug discovery pipeline, reducing the time and cost associated with experimental trials.

The pharmaceutical industry has shown particular interest in derivatives of 6-Amino-2-phenylpyridine-3-acetonitrile due to their potential therapeutic benefits. For instance, modifications at the 2-position phenyl ring can introduce hydrophobic or hydrophilic properties, influencing solubility and metabolic stability. These structural variations are critical in determining the efficacy and safety of final drug candidates.

Moreover, the agrochemical sector has explored 6-Amino-2-phenylpyridine-3-acetonitrile as a precursor for developing novel pesticides and herbicides. The pyridine scaffold is known to interact with biological systems in diverse ways, making it suitable for designing compounds that target specific pests while minimizing environmental impact. This dual application underscores the broad utility of this compound across multiple industries.

The chemical synthesis of 6-Amino-2-phenylpyridine-3-acetonitrile has seen significant improvements in recent years, thanks to advancements in catalytic methods and green chemistry principles. These innovations not only enhance yield but also reduce waste, aligning with global sustainability goals. The development of efficient synthetic routes ensures that this compound remains accessible for research and industrial applications.

In conclusion, 6-Amino-2-phenylpyridine-3-acetonitrile (CAS No. 1805107-11-2) is a multifaceted intermediate with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features and synthetic accessibility make it a cornerstone in modern chemical research. As scientific understanding progresses, new applications for this compound are likely to emerge, further solidifying its importance in industrial and academic settings.